Cas no 2060021-64-7 (3-Amino-4,4-dimethyl-4,5-dihydro-1,2-oxazol-5-one)

• Product Name: 3-Amino-4,4-dimethyl-4,5-dihydro-1,2-oxazol-5-one
• CAS No: 2060021-64-7
• MF: C₅H₈N₂O₂
• MW: 128.129220962524
• CID: 4635442
• Update Time: 2025-10-28

3-Amino-4,4-dimethyl-4,5-dihydro-1,2-oxazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-4,4-dimethyl-4,5-dihydro-1,2-oxazol-5-one
• 3-amino-4,4-dimethyl-1,2-oxazol-5-one
• 3-Amino-4,4-dimethyl-4,5-dihydro-1,2-oxazol-5-one

• Inchi： 1S/C5H8N2O2/c1-5(2)3(6)7-9-4(5)8/h1-2H3,(H2,6,7)
• InChI Key： PKKRNKREJVAJOG-UHFFFAOYSA-N
• SMILES： O1C(C(C)(C)C(N)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 183
• XLogP3: 0.1
• Topological Polar Surface Area: 64.7

Additional information on 3-Amino-4,4-dimethyl-4,5-dihydro-1,2-oxazol-5-one

3-Amino-4,4-Dimethyl-4,5-Dihydro-1,2-Oxazol-5-One: A Comprehensive Overview

3-Amino-4,4-Dimethyl-4,5-Dihydro-1,2-Oxazol-5-One is a versatile and intriguing compound with the CAS number 2060021-64-7. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. The molecule is characterized by its oxazolone ring system, which is a five-membered heterocyclic structure containing an oxygen atom and a nitrogen atom. The presence of the amino group (-NH₂) at the 3-position and two methyl groups at the 4-position adds to its complexity and functional diversity.

The synthesis of 3-Amino-4,4-Dimethyl-4,5-Dihydro-1,2-Oxazol-5-One involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, making it more efficient and scalable. One notable approach involves the use of catalytic asymmetric synthesis, which has been instrumental in achieving high enantiomeric excess (ee) in the product. This development is particularly significant for applications where chirality plays a critical role, such as in pharmaceuticals.

One of the most promising areas of research involving 3-Amino-4,4-Dimethyl-4,5-Dihydro-1,2-Oxazol-5-One is its application in drug discovery. The compound has shown potential as a building block for developing bioactive molecules with therapeutic properties. For instance, studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities. These findings have sparked interest in exploring its use in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its pharmacological applications, 3-Amino-4,4-Dimethyl-4,5-Dihydro-1,2-Oxazol-5-One has also found utility in materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the development of coordination polymers and metal organic frameworks (MOFs). Recent research has focused on exploiting these properties to create materials with tailored functionalities for gas storage and catalysis.

The structural versatility of 3-Amino-4,4-Dimethyl-4,5-Dihydro-1,2-Oxazol-5-One also extends to its reactivity under various chemical conditions. For example, it can undergo nucleophilic substitution reactions at the 5-position of the oxazolone ring due to the electron-withdrawing effect of the adjacent carbonyl group. This reactivity has been harnessed to synthesize a wide range of derivatives with diverse functional groups.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of 3-Amino-4,4-Dimethyl-4,5-Dihydro-1,2-Oxazol-5-One. Researchers are investigating how microorganisms metabolize this compound under different environmental conditions. These studies are crucial for assessing its ecological impact and ensuring sustainable practices in its production and use.

In conclusion,3-Amino